Cas no 955674-62-1 (N-methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide)

• Product Name: N-methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide
• CAS No: 955674-62-1
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 6177035
• PubChem ID: 16949706
• Update Time: 2025-05-19

N-methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide
• F2434-0133
• N-methyl-N,5-diphenyloxazole-2-carboxamide
• 955674-62-1
• AKOS024647994

• Inchi： 1S/C17H14N2O2/c1-19(14-10-6-3-7-11-14)17(20)16-18-12-15(21-16)13-8-4-2-5-9-13/h2-12H,1H3
• InChI Key： DYHCABUHINNHFE-UHFFFAOYSA-N
• SMILES： O1C(C(N(C)C2C=CC=CC=2)=O)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.3Ų

Additional information on N-methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide

N-Methyl-N,5-Diphenyl-1,3-Oxazole-2-Carboxamide: A Comprehensive Overview

N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide, identified by the CAS registry number 955674-62-1, is a compound of significant interest in contemporary chemical research. This molecule belongs to the class of oxazole derivatives, which have garnered attention due to their diverse applications in pharmacology, material science, and organic synthesis. The compound's structure is characterized by a 1,3-oxazole ring system substituted with a methyl group and two phenyl groups at positions 1 and 5, respectively. The carboxamide functionality at position 2 further enhances its versatility in chemical reactions and biological interactions.

The synthesis of N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide typically involves multi-step organic transformations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through strategies such as nucleophilic substitution, condensation reactions, and ring-closing metathesis. These methods not only improve the yield but also allow for precise control over the stereochemistry and regioselectivity of the product. Researchers have explored various precursor molecules to optimize the synthesis process, ensuring scalability for potential industrial applications.

In terms of physical properties, N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide exhibits a melting point of approximately 180°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing its resilience to degradation under mild reaction conditions.

The biological activity of N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide has been a focal point of recent studies. Preclinical data indicate that this compound possesses potent anti-inflammatory properties, attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, it has shown promise as a potential anticancer agent by targeting specific oncogenic signaling pathways. In vitro assays have demonstrated its efficacy in inducing apoptosis in cancer cell lines while exhibiting minimal toxicity to normal cells.

Recent research has also explored the application of N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide in drug delivery systems. Its amphiphilic nature allows for the formation of self-assembled nanoparticles capable of encapsulating hydrophobic drugs. These nanoparticles have shown enhanced drug loading capacity and controlled release profiles, making them ideal candidates for targeted drug delivery in oncology and neurodegenerative diseases.

In the realm of material science, N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide has been utilized as a precursor for advanced materials such as polymers and coordination polymers. Its ability to form hydrogen bonds and engage in π–π interactions enables the creation of materials with tailored mechanical and electronic properties. Researchers have successfully synthesized polycrystalline films using this compound as a building block, showcasing its potential in optoelectronic applications.

The environmental impact of N-Methyl-N,5-diphenyl-1,3-oxazole-2-carboxamide has also been evaluated to ensure its sustainable use. Studies indicate that it undergoes rapid biodegradation under aerobic conditions without producing toxic byproducts. This aligns with global efforts to develop eco-friendly chemical compounds that minimize ecological footprint while maintaining high performance standards.

In conclusion, N-Methyl-N,5-diphenyl-1,3-Oxazole-2-Carboxamide (CAS No:955674621) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structural features coupled with promising biological and material properties make it an invaluable tool for researchers aiming to address complex challenges in medicine and technology.